Cas no 57816-04-3 (Benzenebutanoic acid, 3-methoxy-, methyl ester)
57816-04-3 structure
Product Name:Benzenebutanoic acid, 3-methoxy-, methyl ester
CAS No:57816-04-3
MF:C12H16O3
MW:208.253643989563
CID:344065
PubChem ID:14238512
Update Time:2025-04-19
Benzenebutanoic acid, 3-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenebutanoic acid, 3-methoxy-, methyl ester
- methyl 4-(3-methoxyphenyl)butanoate
- 57816-04-3
- AKOS027550828
- DTXSID00557807
-
- Inchi: 1S/C12H16O3/c1-14-11-7-3-5-10(9-11)6-4-8-12(13)15-2/h3,5,7,9H,4,6,8H2,1-2H3
- InChI Key: UFTRWLUEQCNGBA-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(=C1)CCCC(=O)OC
Computed Properties
- Exact Mass: 208.10998
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzenebutanoic acid, 3-methoxy-, methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
57816-04-3 (Benzenebutanoic acid, 3-methoxy-, methyl ester) Related Products
- 22767-72-2(Ethyl 3-(4-methoxyphenyl)propanoate)
- 22320-10-1(4-\u200bHydroxy-\u200bbenzenebutanoic Acid Methyl Ester)
- 15823-04-8(Methyl 3-(4-methoxyphenyl)propanoate)
- 61389-68-2(Methyl 3-(3-hydroxyphenyl)propanoate)
- 7116-39-4(Ethyl 3-(3-methoxyphenyl)propanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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